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Compound of Interest

Compound Name: AVE3085

Cat. No.: B8069338

For researchers, scientists, and drug development professionals working with AVE3085, a
potent endothelial nitric oxide synthase (eNOS) enhancer, a comprehensive understanding of
safety and handling protocols is paramount. This guide provides essential, immediate safety
and logistical information, including operational and disposal plans, to ensure the safe and
effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Handling

When handling AVE3085, adherence to standard laboratory safety protocols is crucial. The
following personal protective equipment should be worn at all times:

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
splashes.

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. Gloves
should be inspected before use and changed frequently, especially after direct contact with
the compound.

o Body Protection: A standard laboratory coat must be worn to prevent skin contact.

» Respiratory Protection: If working with the compound in a powdered form where
aerosolization is possible, a NIOSH-approved respirator is recommended.

General Handling Precautions:
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form or preparing stock solutions.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Storage and Disposal

Proper storage and disposal are critical for maintaining the integrity of AVE3085 and ensuring
laboratory safety.

Storage:

e Store in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated place.
e Protect from light.

Disposal:

» Dispose of waste chemical in accordance with all applicable federal, state, and local
regulations.

¢ Itis recommended to consult with your institution's environmental health and safety (EHS)
department for specific disposal guidelines for novel research chemicals.

¢ Do not dispose of down the drain or in regular trash.

First Aid Measures

In the event of exposure to AVE3085, the following first aid measures should be taken
immediately:
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» After Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen.
Seek medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
develops or persists.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.
Seek medical attention.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Summary of Safety Information

Category Recommendation

Eye Protection Safety glasses with side shields or goggles
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber)
Body Protection Laboratory coat

Respiratory Protection NIOSH-approved respirator for powder handling
Storage Cool, dry, well-ventilated, protected from light
Disposal Follow local regulations; consult EHS

Experimental Workflow: Preparation of AVE3085
Stock Solution

The following diagram outlines a typical workflow for preparing a stock solution of AVE3085 for
in vitro experiments.
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Preparation of AVE3085 Stock Solution

Start: Weigh AVE3085 Powder

Dissolve in DMSO

Vortex to Ensure Complete Dissolution

Store at -20°C or -80°C

Stock Solution Ready for Use

Click to download full resolution via product page
Workflow for AVE3085 stock solution preparation.

Signaling Pathway: Mechanism of Action of
AVE3085

AVE3085 is known to enhance the activity of endothelial nitric oxide synthase (eNOS), a key
enzyme in the production of nitric oxide (NO), which plays a crucial role in vasodilation and
cardiovascular health.
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Simplified Signaling Pathway of AVE3085

AVE3085 L-Arginine

enhances activity /substrate

eNOS (endothelial Nitric Oxide Synthase)

produces
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promotes

Click to download full resolution via product page

AVE3085 enhances eNOS activity to promote vasodilation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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